Cas no 899213-88-8 (3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one)
3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
- F1603-0160
- 3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]quinolin-4-one
- 6,7-difluoro-1-(4-methylbenzyl)-3-(phenylsulfonyl)quinolin-4(1H)-one
- AKOS001838965
- 3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one
- 899213-88-8
-
- Inchi: 1S/C23H17F2NO3S/c1-15-7-9-16(10-8-15)13-26-14-22(30(28,29)17-5-3-2-4-6-17)23(27)18-11-19(24)20(25)12-21(18)26/h2-12,14H,13H2,1H3
- InChI Key: MPMUQWQSCZLIAN-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C(C2C=C(C(=CC=2N(C=1)CC1C=CC(C)=CC=1)F)F)=O)(=O)=O
Computed Properties
- Exact Mass: 425.08972090g/mol
- Monoisotopic Mass: 425.08972090g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 764
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 62.8Ų
3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1603-0160-2μmol |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1603-0160-5μmol |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1603-0160-10μmol |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1603-0160-20μmol |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1603-0160-1mg |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1603-0160-2mg |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1603-0160-3mg |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1603-0160-4mg |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1603-0160-5mg |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1603-0160-10mg |
3-(benzenesulfonyl)-6,7-difluoro-1-[(4-methylphenyl)methyl]-1,4-dihydroquinolin-4-one |
899213-88-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
Additional information on 3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one
Introduction to 3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 899213-88-8)
3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one, identified by its CAS number 899213-88-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoline derivatives class, a well-documented category known for its broad spectrum of biological activities. The structural features of this molecule, particularly its combination of a benzenesulfonyl group, fluoro substituents, and a 4-methylphenylmethyl moiety attached to a dihydroquinolinone core, contribute to its unique chemical properties and potential therapeutic applications.
The benzenesulfonyl group (–SO₂–C₆H₅) is a common pharmacophore in drug design due to its ability to enhance binding affinity and metabolic stability. In 3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one, this group is positioned strategically to interact with biological targets, potentially modulating enzyme activity or receptor binding. The presence of two fluorine atoms at the 6 and 7 positions of the quinoline ring (6,7-difluoro) further modifies the electronic properties of the molecule, influencing its reactivity and interactions with biological systems. Fluorine substitution is a hallmark in modern drug development, often employed to improve pharmacokinetic profiles such as bioavailability and half-life.
The 4-methylphenylmethyl (isobutylphenyl) group adds another layer of complexity to the molecule, contributing to its hydrophobicity and potentially influencing membrane permeability. This structural motif is frequently observed in bioactive compounds due to its ability to engage in hydrophobic interactions within biological membranes or bind to specific protein pockets. The dihydroquinolinone core (1,4-dihydroquinolin-4-one) is a well-established scaffold in medicinal chemistry, known for its role in various pharmacological contexts, including antimicrobial and anticancer applications.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the combination of these structural elements in 3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one may confer selective binding properties toward certain enzymes or receptors implicated in diseases such as cancer and inflammation. The fluoro substituents are particularly noteworthy, as they have been shown to modulate electronic distributions in a way that enhances binding affinity while minimizing off-target effects.
In the realm of oncology research, quinoline derivatives have long been explored for their potential antitumor activities. The structural analogs of 3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one exhibit properties that align with the mechanisms of action of known chemotherapeutic agents. For instance, modifications at the quinoline core can influence topoisomerase inhibition or kinase inhibition pathways—critical targets in cancer therapy. The benzenesulfonyl group may serve as an anchor for precise interactions with ATP-binding sites on kinases or other enzymes involved in cell proliferation.
Moreover, the fluoro atoms at positions 6 and 7 are not merely passive structural components; they actively participate in hydrogen bonding networks or π-stacking interactions with biological targets. This dual functionality makes the molecule a promising candidate for further derivatization and optimization. Researchers are increasingly leveraging fluorine chemistry to develop probes for biochemical assays or tools for structure-based drug design (SBDD). The unique electronic environment created by these fluorine atoms can be exploited to fine-tune pharmacokinetic parameters such as solubility and metabolic stability.
Interestingly, recent studies have highlighted the role of quinoline derivatives in modulating immune responses beyond their traditional antimicrobial applications. Compounds structurally related to 3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one have shown promise in preclinical models as immunomodulators or adjuvants. The sulfonyl group may interact with sulfated proteoglycans on immune cells or influence cytokine release pathways. Such findings open up new avenues for therapeutic intervention in autoimmune diseases or chronic inflammation.
The synthesis of this compound presents an intriguing challenge due to its multi-functionalized structure. Advanced synthetic methodologies involving transition-metal catalysis—such as palladium-catalyzed cross-coupling reactions—have been instrumental in constructing the complex framework efficiently. Additionally, protecting group strategies are essential to ensure regioselective functionalization at multiple sites. The stereochemistry around chiral centers must be carefully controlled to preserve biological activity; thus,stereoselective synthesis remains a key focus area.
In conclusion,3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one (CAS No. 899213-88-8) represents a structurally intricate yet promising candidate for pharmaceutical development。 Its unique combination of pharmacophoric elements—spanning sulfonamides、fluorinated aromatic rings、and substituted phenyl groups—positions it as a versatile scaffold for further exploration。 Ongoing research efforts are expected to uncover novel therapeutic applications,leveraging both computational predictions and experimental validation。 As our understanding of molecular recognition continues to evolve,compounds like this will play an increasingly pivotal role in addressing unmet medical needs across diverse disease indications。
899213-88-8 (3-(benzenesulfonyl)-6,7-difluoro-1-(4-methylphenyl)methyl-1,4-dihydroquinolin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)